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Compound of Interest

Compound Name:
Guanosine 5'-triphosphate-5'-

adenosine

Cat. No.: B078190 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Guanosine 5'-triphosphate-5'-adenosine (GTP-

AMP). While specific safety data for this exact compound is not readily available, the following

recommendations are based on information for structurally similar molecules, such as

Guanosine 5'-triphosphate (GTP) and Adenosine 5'-triphosphate (ATP). Adherence to standard

laboratory safety protocols is paramount to ensure a safe working environment.[1]

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn to minimize exposure and

ensure safety.[1] The following table summarizes the recommended PPE for handling GTP-

AMP.
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PPE Category Recommended Equipment Purpose

Eye Protection
Safety glasses with side

shields or safety goggles

Protects eyes from potential

splashes of solutions.[1][2]

Hand Protection Nitrile or latex gloves

Prevents direct skin contact

with the substance and

solutions.[1][2]

Body Protection A standard laboratory coat
Protects clothing and skin from

accidental spills.[1][2]

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

a risk assessment indicates it.

Avoid inhalation of aerosolized

powder.[1][2][3]

Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the integrity of GTP-AMP and ensuring

laboratory safety.

Receiving and Inspection: Upon receipt, inspect the packaging for any signs of damage or

leakage. If the container is compromised, handle it within a chemical fume hood while wearing

appropriate PPE.[1]

Handling:

Avoid contact with skin, eyes, and clothing.[4]

It is recommended to handle the solid form in a well-ventilated area or a fume hood to avoid

inhaling any aerosolized powder.[1]

Do not eat, drink, or smoke in the laboratory.[1][2]

Wash hands thoroughly after handling, even if gloves were worn.[1][2]

Storage:
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Store in a dry, cool, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.[3][5]

Keep the container tightly closed and sealed until ready for use.[3][5]

For long-term stability, it is advisable to store the compound in a freezer at temperatures

below -20°C.[1][5]

Disposal Plan
Dispose of waste materials in accordance with local, regional, and national regulations.[3]

Liquid Waste:

GTP-AMP is a non-hazardous biological molecule, and liquid waste can typically be

disposed of down the drain with copious amounts of water, in accordance with local

regulations.[1]

Solid Waste:

Uncontaminated solid waste, such as empty containers and weighing paper, can be

disposed of as regular laboratory waste.

Contaminated materials, such as used gloves and paper towels, should be placed in a

designated chemical waste container for proper disposal by a licensed waste disposal

contractor.[3]

Spills:

For small spills, absorb the liquid with an inert material (e.g., diatomite, universal binders)

and decontaminate surfaces with alcohol.[2]

Sweep up solid spills and place the material into a suitable container for disposal.[5]

Ensure the area is well-ventilated during cleanup.[2]

Experimental Workflow Diagram
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The following diagram illustrates a general workflow for preparing a solution of Guanosine 5'-
triphosphate-5'-adenosine for experimental use.

Preparation

Experimental Use

Storage & Disposal

Retrieve GTP-AMP from storage

Equilibrate to room temperature

Weigh the required amount in a fume hood

Dissolve in sterile, nuclease-free water or buffer

Vortex to ensure complete dissolution

Aliquot solution for single-use

Perform experiment

Store aliquots at -20°C or -80°CDispose of waste according to protocol
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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